2-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]pyridine-3-carboxamide

• Molecular Formula: C18H21ClN4O
• Molecular Weight: 344.8 g/mol
• IUPAC Name: 2-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H21ClN4O/c1-2-22-10-12-23(13-11-22)15-7-5-14(6-8-15)21-18(24)16-4-3-9-20-17(16)19/h3-9H,2,10-13H2,1H3,(H,21,24)
• InChI Key: QPMQPXRLVJTDPD-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=C(N=CC=C3)Cl

Description

2-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]pyridine-3-carboxamide, also known as GSK2330672, is a small molecule inhibitor of the protein kinase B (PKB) signaling pathway. PKB, also known as Akt, is a critical regulator of cell growth, survival, and metabolism. Dysregulation of PKB signaling has been implicated in the development and progression of various diseases, including cancer, diabetes, and cardiovascular disease. As such, inhibitors of PKB have emerged as promising therapeutic agents for these conditions.

Mechanism of Action

2-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]pyridine-3-carboxamide inhibits PKB by binding to the enzyme's ATP-binding site, thereby preventing its activation and downstream signaling. PKB signaling is critical for cell growth, survival, and metabolism, and dysregulation of this pathway has been implicated in various diseases. By inhibiting PKB, 2-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]pyridine-3-carboxamide has the potential to modulate these disease processes.
Biochemical and Physiological Effects:
In preclinical studies, 2-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]pyridine-3-carboxamide has been shown to inhibit PKB activation and downstream signaling, leading to a variety of biochemical and physiological effects. These include inhibition of cell growth and survival, induction of cell death, modulation of glucose homeostasis and insulin sensitivity, and reduction of atherosclerosis and improvement of vascular function.

Advantages and Limitations for Lab Experiments

The advantages of 2-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]pyridine-3-carboxamide for lab experiments include its specificity for PKB and its well-characterized mechanism of action. This makes it a useful tool for studying the role of PKB signaling in various disease processes. However, the limitations of 2-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]pyridine-3-carboxamide include its relatively low potency and selectivity compared to other PKB inhibitors, as well as its poor solubility in aqueous solutions.

Future Directions

There are several future directions for research on 2-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]pyridine-3-carboxamide. These include further preclinical studies to elucidate its mechanism of action and optimize its potency and selectivity, as well as clinical trials to evaluate its safety and efficacy in humans. Additionally, 2-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]pyridine-3-carboxamide may have potential applications in other disease areas beyond cancer, diabetes, and cardiovascular disease, such as neurodegenerative diseases and inflammatory disorders.

Synthesis Methods

The synthesis of 2-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]pyridine-3-carboxamide involves several steps, starting with the reaction of 2-chloro-3-cyanopyridine with 4-(4-ethylpiperazin-1-yl)aniline to form the intermediate 2-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]pyridine-3-carboxamide. This intermediate is then subjected to further chemical reactions to produce the final product, 2-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]pyridine-3-carboxamide. The synthesis of 2-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]pyridine-3-carboxamide has been described in detail in several scientific publications.

Scientific Research Applications

2-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]pyridine-3-carboxamide has been extensively studied in preclinical models of various diseases, including cancer, diabetes, and cardiovascular disease. In cancer, 2-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]pyridine-3-carboxamide has been shown to inhibit tumor growth and induce cell death in vitro and in vivo. In diabetes, 2-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]pyridine-3-carboxamide has been shown to improve glucose homeostasis and insulin sensitivity in animal models. In cardiovascular disease, 2-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]pyridine-3-carboxamide has been shown to reduce atherosclerosis and improve vascular function in animal models.